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Compound of Interest

Compound Name: 1-(2-Bromoethyl)-2-nitrobenzene

Cat. No.: B107829 Get Quote

Technical Support Center: 1-(2-Bromoethyl)-2-
nitrobenzene
This technical support center provides essential information for the safe handling and storage

of 1-(2-Bromoethyl)-2-nitrobenzene, tailored for researchers, scientists, and drug

development professionals.

Troubleshooting Guides
This section addresses specific issues that may arise during the handling and use of 1-(2-
Bromoethyl)-2-nitrobenzene.
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Issue Possible Cause Recommended Action

Accidental Skin or Eye Contact

Inadequate personal protective

equipment (PPE) or accidental

splashing.

For Eye Contact: Immediately

rinse with plenty of water for at

least 15 minutes, also under

the eyelids. Seek immediate

medical attention.[1][2] For

Skin Contact: Wash off

immediately with soap and

plenty of water while removing

all contaminated clothing and

shoes. Get medical attention if

symptoms occur.[2][3]

Inhalation of Dust or Vapors
Insufficient ventilation or

improper handling techniques.

Move the individual to fresh air.

If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1]

Accidental Ingestion
Improper handling or storage

practices.

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.[1]

Material Degradation or

Discoloration

Improper storage conditions,

such as exposure to light,

moisture, or incompatible

materials.

Do not use the material.

Dispose of it according to

institutional and local

regulations for hazardous

waste. Review storage

conditions to ensure they meet

the recommended guidelines.
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Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-(2-Bromoethyl)-2-nitrobenzene?

A1: 1-(2-Bromoethyl)-2-nitrobenzene is considered hazardous. It is harmful if swallowed, in

contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause

respiratory irritation.[2][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: The following PPE is mandatory:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Skin Protection: Handle with gloves. Wear impervious clothing such as a lab coat to prevent

skin contact.[1]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust

or aerosols may be generated, a respirator is recommended.[1]

Q3: What are the proper storage conditions for 1-(2-Bromoethyl)-2-nitrobenzene?

A3: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] It should be

stored at room temperature.[1][6]

Q4: What materials are incompatible with 1-(2-Bromoethyl)-2-nitrobenzene?

A4: Avoid contact with strong oxidizing agents and strong bases, as these are incompatible

materials.[4]

Q5: What should I do in case of a spill?

A5: For a small spill, sweep up the material, place it in a suitable, closed container for disposal.

Avoid generating dust. Ensure adequate ventilation. For larger spills, follow your institution's

emergency procedures for hazardous material cleanup.[1][4]

Q6: How should I dispose of waste 1-(2-Bromoethyl)-2-nitrobenzene?
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A6: Disposal must be in accordance with local, state, and federal regulations. It should be

treated as hazardous waste. Do not mix with other waste.

Quantitative Data Summary
Property Value Source

Molecular Formula C8H8BrNO2 [6]

Molecular Weight 230.06 g/mol [7]

Appearance Light yellow to brown solid [3][4]

Storage Temperature Room Temperature [1][6]

Occupational Exposure Limits No data available [4][5]

Experimental Workflow & Safety Protocol
The following diagram illustrates the logical workflow for the safe handling and storage of 1-(2-
Bromoethyl)-2-nitrobenzene.
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Caption: Workflow for safe handling and storage of 1-(2-Bromoethyl)-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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